Cas no 2229580-20-3 (tert-butyl N-{2-hydroxy-5-(sulfamoyloxy)methylphenyl}carbamate)

• Product Name: tert-butyl N-{2-hydroxy-5-(sulfamoyloxy)methylphenyl}carbamate
• CAS No: 2229580-20-3
• MF: C₁₂H₁₈N₂O₆S
• MW: 318.346122264862
• CID: 6444004
• PubChem ID: 165976461
• Update Time: 2025-06-08

tert-butyl N-{2-hydroxy-5-(sulfamoyloxy)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-hydroxy-5-(sulfamoyloxy)methylphenyl}carbamate
• 2229580-20-3
• tert-butyl N-{2-hydroxy-5-[(sulfamoyloxy)methyl]phenyl}carbamate
• EN300-1873371

• Inchi： 1S/C12H18N2O6S/c1-12(2,3)20-11(16)14-9-6-8(4-5-10(9)15)7-19-21(13,17)18/h4-6,15H,7H2,1-3H3,(H,14,16)(H2,13,17,18)
• InChI Key： QZVJALIJGJXABV-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1=CC=C(C(=C1)NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 318.08855747g/mol
• Monoisotopic Mass: 318.08855747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 136Ų

Additional information on tert-butyl N-{2-hydroxy-5-(sulfamoyloxy)methylphenyl}carbamate

Introduction to tert-butyl N-{2-hydroxy-5-(sulfamoyloxy)methylphenyl}carbamate (CAS No. 2229580-20-3)

tert-butyl N-{2-hydroxy-5-(sulfamoyloxy)methylphenyl}carbamate, with the CAS number 2229580-20-3, is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl carbamate group, a hydroxy functional group, and a sulfamoyloxy moiety. These functional groups contribute to its potential therapeutic applications and its role in various biochemical processes.

The chemical structure of tert-butyl N-{2-hydroxy-5-(sulfamoyloxy)methylphenyl}carbamate can be represented as follows: C₁₄H₁₉N₃O₆S. The tert-butyl carbamate group is known for its ability to enhance the stability and solubility of the compound, making it suitable for various pharmaceutical formulations. The hydroxy and sulfamoyloxy groups, on the other hand, play crucial roles in the compound's reactivity and biological activity.

In recent years, there has been a growing interest in the development of novel therapeutics targeting specific biological pathways. tert-butyl N-{2-hydroxy-5-(sulfamoyloxy)methylphenyl}carbamate has shown promise in this regard due to its potential as a modulator of key enzymes and receptors involved in various diseases. For instance, studies have indicated that this compound may exhibit anti-inflammatory properties by inhibiting the activity of specific enzymes involved in the inflammatory response.

The synthesis of tert-butyl N-{2-hydroxy-5-(sulfamoyloxy)methylphenyl}carbamate typically involves multi-step reactions, including the protection of functional groups, substitution reactions, and deprotection steps. The precise control over these reactions is essential to ensure the desired product with high purity and yield. Recent advancements in synthetic methodologies have made it possible to produce this compound more efficiently and cost-effectively, thereby facilitating its use in research and development.

In terms of its biological activity, tert-butyl N-{2-hydroxy-5-(sulfamoyloxy)methylphenyl}carbamate has been evaluated in various preclinical studies. These studies have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory processes, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has shown promising results in modulating the activity of certain receptors, such as G-protein coupled receptors (GPCRs), which are important targets for drug discovery.

The pharmacokinetic properties of tert-butyl N-{2-hydroxy-5-(sulfamoyloxy)methylphenyl}carbamate have also been investigated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its therapeutic efficacy. The compound's ability to cross biological membranes and reach target tissues is an important factor in its potential as a therapeutic agent.

Clinical trials are currently underway to further evaluate the safety and efficacy of tert-butyl N-{2-hydroxy-5-(sulfamoyloxy)methylphenyl}carbamate. Preliminary results from these trials have been encouraging, with the compound demonstrating good tolerability and promising therapeutic effects. However, more extensive studies are needed to fully understand its potential benefits and any potential side effects.

In conclusion, tert-butyl N-{2-hydroxy-5-(sulfamoyloxy)methylphenyl}carbamate (CAS No. 2229580-20-3) is a promising compound with a unique chemical structure that offers significant potential for therapeutic applications. Its ability to modulate key biological pathways makes it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in the treatment of various diseases.